Cas no 215712-11-1 (Benzenamine, 2-bromo-4-(phenylmethoxy)-)

Benzenamine, 2-bromo-4-(phenylmethoxy)- structure
215712-11-1 structure
Product Name:Benzenamine, 2-bromo-4-(phenylmethoxy)-
CAS No:215712-11-1
MF:C13H12BrNO
MW:278.14448261261
MDL:MFCD15527707
CID:1402574
PubChem ID:53417925
Update Time:2025-04-20

Benzenamine, 2-bromo-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-bromo-4-(phenylmethoxy)-
    • 2-bromo-4-phenylmethoxyaniline
    • BS-32141
    • MFCD15527707
    • SCHEMBL7447794
    • 4-(Benzyloxy)-2-bromoaniline
    • CS-0208817
    • DB-425515
    • 2-Bromo-4-(phenylmethoxy)benzenamine
    • 215712-11-1
    • MDL: MFCD15527707
    • Inchi: 1S/C13H12BrNO/c14-12-8-11(6-7-13(12)15)16-9-10-4-2-1-3-5-10/h1-8H,9,15H2
    • InChI Key: AFMNBZDOIKPUMR-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)OCC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 277.01026
  • Monoisotopic Mass: 277.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

Benzenamine, 2-bromo-4-(phenylmethoxy)- Pricemore >>

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